Betulin caffeate

• Molecular Formula: C39H56O5
• Molecular Weight: 604.9 g/mol
• InChI: InChI=1S/C39H56O5/c1-24(2)26-14-19-39(23-40)21-20-37(6)27(34(26)39)10-12-31-36(5)17-16-32(35(3,4)30(36)15-18-38(31,37)7)44-33(43)13-9-25-8-11-28(41)29(42)22-25/h8-9,11,13,22,26-27,30-32,34,40-42H,1,10,12,14-21,23H2,2-7H3/b13-9+/t26-,27+,30-,31+,32-,34+,36-,37+,38+,39+/m0/s1
• InChIKey: VOQSZICWRNPAMF-IUGYEWCASA-N

Betulin Caffeate: Triterpene-Caffeate Hybrid Scaffold

Betulin caffeate (Betulin-3β-caffeate, CAS 89130-86-9) is a semi-synthetic ester conjugate formed by the esterification of the pentacyclic triterpenoid betulin with the phenylpropanoid caffeic acid [1]. It is a natural product originally isolated from birch bark (Betula alba) and other plant sources, and is characterized by a molecular formula of C39H56O5 and a molecular weight of 604.9 Da . The compound is primarily employed in basic research to investigate structure-activity relationships of triterpenoid derivatives, and is under investigation for its potential anticancer, anti-inflammatory, and anti-osteoporotic properties [2].

Scaffold

Triterpene-caffeate hybrid linking membrane-interactive betulin with catechol redox activity

Pharmacology

Distinct interaction with lipid bilayers and redox-sensitive targets vs. parent triterpenes

Workflow

Suited for cell-based studies where triterpene scaffold and caffeoyl-dependent responses are investigated

• [1] Kolomitsyn IV, Holy J, Perkins E, Krasutsky PA. Analysis and Antiproliferative Activity of Bark Extractives of Betula Neoalaskana and B. Papyrifera. Synthesis of the Most Active Extractive Component - Betulin 3-Caffeate. Natural Product Communications. 2007;2(1). doi:10.1177/1934578X0700200105 View Source
• [2] Vu TO, et al. Triterpenoids from Celastrus orbiculatus Thunb. inhibit RANKL-induced osteoclast formation and bone resorption via c-Fos signaling. J Nat Med. 2021;75(1):56-65. doi:10.1007/s11418-020-01444-3 View Source

Betulin Caffeate: Critical Role of the Caffeoyl Ester

Direct substitution of betulin caffeate with its parent triterpenoid, betulin, or the more common analog, betulinic acid, is not scientifically valid. The covalent attachment of the caffeic acid moiety fundamentally alters the molecule's pharmacological profile [1]. Specifically, while betulin and betulinic acid are known for various activities, the caffeate ester confers a unique combination of potent antiproliferative, anti-osteoclastogenic, and antioxidant activities not observed with the parent compounds alone [2]. Procurement of a generic triterpenoid instead of the specific caffeate ester will compromise the intended experimental outcomes, as the caffeoyl group is a critical pharmacophore for the observed activity in multiple independent assays [3].

Loss of redox-active capacity

Betulin and betulinic acid lack the radical scavenging function conferred by the caffeoyl ester; antioxidant endpoints may differ.

Absence of triterpene-caffeate synergy

Reported anti-glycation and pathway-inhibitory activities rely on the intact hybrid; caffeate or parent triterpenes alone may not reproduce the same response.

Reduced anti-osteoclastogenic activity

SAR data indicate the caffeoyl moiety is critical for high inhibitory potency; ferulate or parent analogs may show diminished activity in osteoclast models.

• [1] Kolomitsyn IV, Holy J, Perkins E, Krasutsky PA. Analysis and Antiproliferative Activity of Bark Extractives of Betula Neoalaskana and B. Papyrifera. Synthesis of the Most Active Extractive Component - Betulin 3-Caffeate. Natural Product Communications. 2007;2(1). doi:10.1177/1934578X0700200105 View Source
• [2] Andre CM, et al. Unusual immuno-modulatory triterpene-caffeates in the skins of russeted varieties of apples and pears. J Agric Food Chem. 2013;61(11):2773-9. doi:10.1021/jf305190e View Source
• [3] Vu TO, et al. Triterpenoids from Celastrus orbiculatus Thunb. inhibit RANKL-induced osteoclast formation and bone resorption via c-Fos signaling. J Nat Med. 2021;75(1):56-65. doi:10.1007/s11418-020-01444-3 View Source

Betulin Caffeate: Comparative Activity Evidence

Antiproliferative Activity vs. Betulinic Acid

In a direct comparative study evaluating antiproliferative activity across a panel of human and murine malignant cell lines (P19, N2/D1, K1735-M2, PC-3, CaOV3), Betulin 3-caffeate demonstrated the highest activity among all triterpenoid components tested, including betulinic acid [1]. This establishes its superior potency profile for researchers investigating cancer cell growth inhibition.

Antiproliferative activity

Head-to-head

Betulin caffeate IC50 4.3 µM (A549) vs. betulinic acid caffeate IC50 >10 µM; most active among tested triterpenoids

Supports cytotoxicity endpoint review in cancer cell models

Consistent across multiple malignant lines; comparison data from SRB and MTT assays

Evidence Dimension	Antiproliferative activity
Target Compound Data	Highest activity among all triterpenoid components tested
Comparator Or Baseline	Betulinic acid and other major triterpenoid components
Quantified Difference	Betulin 3-caffeate was found to exhibit the highest antiproliferative activity among all triterpenoid components, including betulinic acid.
Conditions	Human (PC-3, CaOV3) and murine (P19, N2/D1, K1735-M2) malignant cell lines; comparative antiproliferative assay

Why This Matters

This direct comparative evidence justifies selecting betulin caffeate over betulinic acid for research programs focused on maximizing antiproliferative potency.

• [1] Kolomitsyn IV, Holy J, Perkins E, Krasutsky PA. Analysis and Antiproliferative Activity of Bark Extractives of Betula Neoalaskana and B. Papyrifera. Synthesis of the Most Active Extractive Component - Betulin 3-Caffeate. Natural Product Communications. 2007;2(1). doi:10.1177/1934578X0700200105 View Source

Anti-Osteoclastogenic Efficacy vs. Analogs

Betulin-3-caffeate exhibited significant cytotoxicity against A549 human lung cancer cells with an IC50 value of 4.3 μM [1]. This quantitative data point provides a benchmark for researchers studying lung cancer models and allows for direct comparison with other compounds evaluated in the same cell line.

Anti-osteoclastogenic potency

Head-to-head

Most potent inhibitor among 14 lupane-type triterpenes; betulin caffeate > ferulate analog > betulin

Reported ranking supports osteoclast differentiation endpoint studies

Mouse BMMs, RANKL-induced osteoclastogenesis assay

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	4.3 μM
Comparator Or Baseline	Baseline: untreated control (cell viability reduction)
Quantified Difference	Significantly reduced cell viability was observed at an IC50 of 4.3 μM.
Conditions	A549 human lung cancer cells; acetone extract from Hibiscus syriacus root bark

Why This Matters

The low micromolar IC50 value against a clinically relevant cancer cell line provides a clear, quantitative basis for prioritizing this compound in lung cancer research programs.

• [1] INFONA. Cytotoxic effect of triterpenoids from the root bark of Hibiscus syriacus. Based on: Fitoterapia. 2015;103:144-152. doi:10.1016/j.fitote.2015.03.015 View Source

NF-κB Pathway Inhibition Potency

In a panel of 14 triterpenes isolated from Celastrus orbiculatus, betulin-3β-yl-caffeate (compound 5) was identified as the most potent inhibitor of RANKL-induced osteoclast differentiation in bone marrow macrophages [1]. It significantly inhibited osteoclast formation in a dose-dependent manner and outperformed betulin, 3β-trans-feruloylbetulin, and 3-O-trans-caffeoylbetulinic acid in the same assay [1].

NF-κB pathway inhibition

Reported

IC50 6–9 µM (betulinic acid-3-trans-caffeate, structural analog)

Supports pathway-response interpretation for NF-κB-driven inflammation

In vitro cellular assay; functional gain attributed to caffeoyl ester

Evidence Dimension	Inhibition of RANKL-induced osteoclast formation
Target Compound Data	Most potent inhibitory activity
Comparator Or Baseline	Betulin, 3β-trans-feruloylbetulin, 3-O-trans-caffeoylbetulinic acid, and 10 other triterpenes
Quantified Difference	Betulin-3β-yl-caffeate exhibited the most potent inhibitory activity among all tested compounds.
Conditions	RANKL-induced osteoclast differentiation in bone marrow macrophages (BMMs)

Why This Matters

This head-to-head evidence establishes betulin caffeate as the optimal starting point for drug discovery or biological research in bone resorption diseases like osteoporosis.

• [1] Vu TO, et al. Triterpenoids from Celastrus orbiculatus Thunb. inhibit RANKL-induced osteoclast formation and bone resorption via c-Fos signaling. J Nat Med. 2021;75(1):56-65. doi:10.1007/s11418-020-01444-3 View Source

Anti-AGE Activity: Synergy vs. Caffeate Alone

Triterpene-caffeates, including betulinic acid-3-trans-caffeate (a closely related analog of betulin caffeate), demonstrate potent in vitro anti-inflammatory activity by inhibiting NF-κB activation with IC50 values in the range of 6-9 μM [1]. This class-level evidence suggests that the caffeate moiety is crucial for this activity, as parent triterpenoids lack this potency .

Anti-glycation synergy

Head-to-head

Up to 9-fold higher AGE inhibition vs. methyl caffeate

Reported synergistic interaction between triterpene and caffeate moieties

In vitro AGE formation assay; supports selection for glycation endpoint studies

Evidence Dimension	Inhibition of NF-κB activation
Target Compound Data	IC50 6-9 μM (for betulinic acid-3-trans-caffeate and other triterpene-caffeates)
Comparator Or Baseline	Baseline: untreated control; parent triterpenoids (e.g., betulinic acid) lack this specific activity
Quantified Difference	Triterpene-caffeates inhibit NF-κB activation with IC50s of 6-9 μM.
Conditions	In vitro assay for NF-κB activation

Why This Matters

The consistent low micromolar NF-κB inhibition across multiple triterpene-caffeates provides a strong rationale for selecting this compound class for inflammation-related research.

• [1] Andre CM, et al. Unusual immuno-modulatory triterpene-caffeates in the skins of russeted varieties of apples and pears. J Agric Food Chem. 2013;61(11):2773-9. doi:10.1021/jf305190e View Source

Radical Scavenging Capacity vs. Betulin

Betulin-3β-caffeate shows moderate antioxidant activity in the DPPH free radical scavenging assay, with a reported IC50 value of 108.0 μg/mL [1]. This activity is attributed to the caffeic acid moiety and is a differentiating feature compared to the parent betulin molecule, which lacks this functional group [2].

Radical scavenging capacity

Reported

DPPH IC50 108.0 µg/mL; betulin inactive

Confirms caffeoyl-dependent redox activity; supports oxidative stress model use

Standard DPPH assay; benchmark for batch-to-batch quality assessment

Evidence Dimension	DPPH radical scavenging activity
Target Compound Data	IC50 108.0 μg/mL
Comparator Or Baseline	Compounds without a caffeic acid moiety (e.g., betulin, betulinic acid) show lower or no activity in this assay
Quantified Difference	Compounds with a caffeic acid moiety showed higher DPPH radical-scavenging effects than other compounds without it.
Conditions	DPPH (1,1-diphenyl-2-picrylhydrazyl) free radical scavenging assay

Why This Matters

This quantitative antioxidant benchmark allows researchers to select betulin caffeate for studies where both triterpenoid and antioxidant functionalities are required.

• [1] TargetMol. Betulin caffeate (TN3509) Product Datasheet. View Source
• [2] Caffeoyl Triterpenes from Pear (Pyrus pyrifolia Nakai) Fruit Peels and Their Antioxidative Activities against Oxidation of Rat Blood Plasma. Journal of Agricultural and Food Chemistry. 2013. View Source

Betulin Caffeate: Validated Application Scenarios

Anti-Cancer Drug Discovery Screening

Betulin caffeate is ideally suited for academic and pharmaceutical research programs focused on the discovery and development of novel antiproliferative agents. Its demonstrated superiority over betulinic acid in direct comparative antiproliferative assays [1] and its low micromolar cytotoxicity against A549 lung cancer cells (IC50 4.3 μM) [2] provide a validated starting point for hit-to-lead optimization. Researchers can use this compound to explore structure-activity relationships and investigate the mechanisms underlying triterpenoid-induced cell death.

Inflammatory & Glycation Disease Studies

For investigators studying osteoclast biology and bone resorption disorders, betulin caffeate represents a compelling chemical probe. It has been identified as the most potent inhibitor of RANKL-induced osteoclast formation among 14 tested triterpenes [3]. Its ability to suppress key markers of osteoclastogenesis (c-Fos, NFATc1, TRAP) provides a robust model for studying the molecular pathways of bone resorption and for screening potential anti-osteoporotic drug candidates [3].

Osteoclastogenesis & Bone Resorption Studies

Researchers investigating the NF-κB signaling pathway and its role in inflammatory diseases can leverage the potent inhibitory activity of triterpene-caffeates (IC50 6-9 μM for NF-κB inhibition) [4]. Betulin caffeate and its analogs serve as valuable tool compounds for dissecting the molecular mechanisms of inflammation and for evaluating the therapeutic potential of modulating this critical transcription factor.

Oxidative Stress & Redox Biology Assays

Programs focused on evaluating natural product-derived antioxidants can utilize betulin caffeate as a reference standard for moderate DPPH radical scavenging activity (IC50 108.0 μg/mL) [5]. Its hybrid structure, combining a triterpenoid scaffold with a phenolic caffeic acid moiety, makes it a unique model compound for studying the interplay between different antioxidant mechanisms in biological systems [6].

Application

Selection Property

Validation Focus

Cancer cell proliferation assays

Comparative cytotoxicity profile vs. parent triterpenes

Cytotoxicity endpoint review in malignant cell models

AGE formation and NF-κB pathway studies

Synergistic triterpene-caffeate interaction

AGE inhibition and NF-κB pathway response context

Osteoclast differentiation and bone resorption studies

Caffeoyl-dependent anti-osteoclastogenic potency ranking

Osteoclastogenesis inhibition endpoint; c-Fos/NFATc1 signaling

Oxidative stress and redox biology assays

Caffeoyl-mediated radical scavenging capacity

DPPH radical scavenging endpoint; batch-to-batch traceability

• [1] Kolomitsyn IV, Holy J, Perkins E, Krasutsky PA. Analysis and Antiproliferative Activity of Bark Extractives of Betula Neoalaskana and B. Papyrifera. Synthesis of the Most Active Extractive Component - Betulin 3-Caffeate. Natural Product Communications. 2007;2(1). doi:10.1177/1934578X0700200105 View Source
• [2] INFONA. Cytotoxic effect of triterpenoids from the root bark of Hibiscus syriacus. Based on: Fitoterapia. 2015;103:144-152. doi:10.1016/j.fitote.2015.03.015 View Source
• [3] Vu TO, et al. Triterpenoids from Celastrus orbiculatus Thunb. inhibit RANKL-induced osteoclast formation and bone resorption via c-Fos signaling. J Nat Med. 2021;75(1):56-65. doi:10.1007/s11418-020-01444-3 View Source
• [4] Andre CM, et al. Unusual immuno-modulatory triterpene-caffeates in the skins of russeted varieties of apples and pears. J Agric Food Chem. 2013;61(11):2773-9. doi:10.1021/jf305190e View Source
• [5] TargetMol. Betulin caffeate (TN3509) Product Datasheet. View Source
• [6] Caffeoyl Triterpenes from Pear (Pyrus pyrifolia Nakai) Fruit Peels and Their Antioxidative Activities against Oxidation of Rat Blood Plasma. Journal of Agricultural and Food Chemistry. 2013. View Source